Cas no 13269-47-1 (1-Amino-3-buten-2-ol)

• Product Name: 1-Amino-3-buten-2-ol
• CAS No: 13269-47-1
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD09260505
• CID: 207734
• PubChem ID: 233916
• Update Time: 2025-10-31

1-Amino-3-buten-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol, 1-amino-
• 1-AMINO-3-BUTEN-2-OL
• 1-aminobut-3-en-2-ol
• 1-amino-3-butene-2-ol
• 1-aminobut-3-ene-2-ol
• 3-Buten-2-ol,1-amino
• 4-amino-3-hydroxybut-1-ene
• EN300-95558
• AKOS006338858
• DTXSID10283721
• MFCD09260505
• 13269-47-1
• NSC33061
• NSC-33061
• 1-Amino-3-buten-2-ol

• MDL： MFCD09260505
• Inchi： 1S/C4H9NO/c1-2-4(6)3-5/h2,4,6H,1,3,5H2
• InChI Key： VEPSIZZAILVTSD-UHFFFAOYSA-N
• SMILES： OC(C=C)CN

Computed Properties

• Exact Mass: 87.06840
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 0.19230

Additional information on 1-Amino-3-buten-2-ol

Introduction to 1-Amino-3-buten-2-ol (CAS No: 13269-47-1)

1-Amino-3-buten-2-ol, with the chemical formula C₄H₉NO, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structure, featuring both an amine and an alcohol functional group, makes it a versatile intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of enzyme inhibitors and other therapeutic agents.

The CAS number 13269-47-1 provides a unique identifier for this substance, ensuring precise classification and differentiation from other compounds with similar properties. The molecular structure of 1-Amino-3-buten-2-ol consists of a butenyl backbone with an amino group at the first carbon and a hydroxyl group at the second carbon. This configuration allows for diverse chemical reactions, making it a valuable building block in synthetic chemistry.

In recent years, 1-Amino-3-buten-2-ol has been explored for its role in the development of novel pharmaceuticals. Its bifunctional nature enables the formation of stable bonds with other molecules, facilitating the creation of complex structures. Researchers have leveraged this compound to synthesize derivatives that exhibit inhibitory effects on specific enzymes implicated in various diseases.

One of the most compelling applications of 1-Amino-3-buten-2-ol is in the field of protease inhibition. Proteases are enzymes that play crucial roles in numerous biological processes, including protein degradation and signal transduction. By designing molecules that incorporate 1-Amino-3-buten-2-ol, scientists have developed inhibitors that target these enzymes, potentially leading to treatments for conditions such as cancer, inflammation, and infectious diseases.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors. Kinases are another class of enzymes essential for cell signaling pathways. The ability of 1-Amino-3-buten-2-ol to serve as a scaffold for constructing kinase inhibitors has opened new avenues for therapeutic intervention. For instance, derivatives of this compound have shown promise in preclinical trials as inhibitors of tyrosine kinases, which are overactive in certain types of cancer.

The chemical reactivity of 1-Amino-3-buten-2-ol also makes it a valuable tool in materials science. Its ability to undergo various reactions, such as nucleophilic addition and condensation reactions, allows for the creation of polymers and coatings with tailored properties. These materials can find applications in industries ranging from electronics to biomedicine.

In addition to its pharmaceutical applications, 1-Amino-3-buten-2-ol has been investigated for its role in agrochemicals. The compound can be used to synthesize herbicides and fungicides that target specific enzymatic pathways in plants. This approach not only enhances crop protection but also minimizes environmental impact by reducing the need for broad-spectrum pesticides.

The synthesis of 1-Amino-3-buten-2-ol typically involves multi-step organic reactions starting from readily available precursors. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for research and industrial applications. Techniques such as catalytic hydrogenation and asymmetric synthesis have been particularly useful in optimizing yields and purity.

From a regulatory perspective, 1-Amino-3-buten-2-ol is subject to standard guidelines governing chemical substances used in research and industry. Compliance with safety protocols ensures that handling and storage are conducted under controlled conditions, minimizing risks to personnel and the environment.

The future prospects for 1-Amino-3-buten-2-ol are promising, with ongoing research exploring its potential in emerging fields such as drug delivery systems and nanotechnology. Its unique structural features make it an attractive candidate for developing innovative solutions that address complex challenges in medicine and materials science.